3-(4-Methyl-1-piperazinyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole

• Molecular Formula: C13H15N5S
• Molecular Weight: 273.36 g/mol
• IUPAC Name: 1-(4-methylpiperazin-1-yl)-[1,2,4]thiadiazolo[4,5-a]benzimidazole
• InChI: InChI=1S/C13H15N5S/c1-16-6-8-17(9-7-16)12-15-19-13-14-10-4-2-3-5-11(10)18(12)13/h2-5H,6-9H2,1H3
• InChI Key: ZFLBPHGSWGRDOL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NSC3=NC4=CC=CC=C4N23

Description

3-(4-Methyl-1-piperazinyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole is a useful research compound. Its molecular formula is C13H15N5S and its molecular weight is 273.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a clear solution of 3-(4-methyl-1-piperazinyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole (6.07 g, 22.21 mmol) in 100 ml of dichloromethane, hydrogen chloride gas was bubbled through for 40 min. The solution became turbid with time. The suspension was filtered and dried under vacuum to give the title compound as a fine white powder 7.60 g (99%). mp 252° C. (dec); 1H NMR (DMSO-d6 & D2O) δ7.85 (d, 2H), 7.60 (t, 1H), 7.51 (t, 1H), 3.86 (m, 2H), 3.56 (m, 6H), 2.91 (s, 3H) ppm; 13C NMR (DMSO-d6 & D2O) δ164.39, 148.80, 144.27, 126.92, 126.12, 123.41, 117.08, 113.20, 51.19, 45.87, 42.32 ppm; IR (KBr) ν3420, 1606, 1571, 1475, 1461, 1225, 981, 761 cm-1.